4-(((1-(Naphthalen-2-ylsulfonyl)piperidin-4-yl)methoxy)methyl)benzonitrile

• IUPAC Name: 4-[(1-naphthalen-2-ylsulfonylpiperidin-4-yl)methoxymethyl]benzonitrile
• InChI: InChI=1S/C24H24N2O3S/c25-16-19-5-7-20(8-6-19)17-29-18-21-11-13-26(14-12-21)30(27,28)24-10-9-22-3-1-2-4-23(22)15-24/h1-10,15,21H,11-14,17-18H2
• InChI Key: RMBKRERUFKLIOE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1COCC2=CC=C(C=C2)C#N)S(=O)(=O)C3=CC4=CC=CC=C4C=C3
• Molecular Formula: C24H24N2O3S
• Molecular Weight: 420.5 g/mol

Description

“4-(((1-(Naphthalen-2-ylsulfonyl)piperidin-4-yl)methoxy)methyl)benzonitrile” is a chemical compound. Piperidines, which are part of this compound, are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry.

Synthesis Analysis

The synthesis of piperidine derivatives, like the compound , is an important task of modern organic chemistry. A series of novel substituted-N-(6-(4-(pyrazine-2-carbonyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamide derivatives were designed, synthesized, and evaluated for their anti-tubercular activity.

Scientific Research Applications

Environmental Monitoring and Toxicology

Naphthalene derivatives, including compounds similar to "4-(((1-(Naphthalen-2-ylsulfonyl)piperidin-4-yl)methoxy)methyl)benzonitrile," are frequently studied for their environmental persistence and potential toxic effects. Research has focused on the detection of polycyclic aromatic hydrocarbons (PAHs) in various environments and their effects on human health. For example, studies have investigated the utility of specific analytical methods for measuring surrogate PAHs in urine, highlighting the relevance of naphthalene derivatives as biomarkers of exposure to complex PAH mixtures in humans (Waidyanatha et al., 2003).

Pharmacology and Drug Development

Compounds structurally related to "this compound" may serve as potent ligands for biological receptors, suggesting their potential in drug development. For instance, research on sigma receptors and their role in cancer has utilized similar naphthalene-based compounds to investigate their binding affinity and potential therapeutic applications (Caveliers et al., 2002). Additionally, the investigation of orexin receptor antagonists for the treatment of insomnia has involved complex naphthalene derivatives, demonstrating their broad applicability in medicinal chemistry (Renzulli et al., 2011).

Occupational Health and Safety

Understanding the exposure and risks associated with naphthalene and its derivatives in occupational settings has been a significant area of research. Studies have measured the concentrations of naphthalene and related compounds in air and biological samples to assess the exposure of workers in various industries, such as coke production and pest control, highlighting the importance of monitoring and mitigating potential health risks (Batterman et al., 2012).

Future Directions

Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids. Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.